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Compound of Interest

Compound Name: Acetone-d

Cat. No.: B1623232

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides a detailed overview of the freezing and boiling points of
Acetone-d6 (Hexadeuteroacetone), a common deuterated solvent. It includes a summary of
reported values and outlines standardized experimental protocols for their determination,
intended to support laboratory research and development.

Physical Properties of Acetone-d6

Acetone-d6, the deuterated isotopologue of acetone, is a widely used solvent in Nuclear
Magnetic Resonance (NMR) spectroscopy.[1] Its physical properties are nearly identical to
those of protonated acetone.[2] Accurate knowledge of its freezing and boiling points is crucial
for its application in various experimental conditions.

Summary of Quantitative Data

The freezing and boiling points of Acetone-d6 have been reported in various chemical and
safety data sheets. A summary of these values is presented below. The slight variations can be
attributed to different experimental conditions and measurement purities.
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Physical Property Reported Value (°C) Reported Value (K)
-93.8 to -95.4[3][4][5]1[6]1[71[8][°

Freezing Point / Melting Point ° SRR 177.75t0 179.35
[10][11]
55.5 to 56.5[2][3][4][5][8][9][12

Boiling Point ° ElEHAlIEIeEI2] 328.65 to 329.65
[13][14]

Experimental Protocols for Determination of
Physical Properties

While specific experimental reports for the determination of these values for acetone-d6 are
not readily published, standardized methods, such as those provided by the Organisation for
Economic Co-operation and Development (OECD), are applicable.

Determination of Freezing/Melting Point (OECD
Guideline 102)

The freezing point is the temperature at which a substance transitions from a liquid to a solid
state upon cooling.[15] Several methods can be employed for this determination.[16] The
capillary method is a common and reliable technique.[10]

Protocol: Capillary Tube Method

o Sample Preparation: A small amount of liquid acetone-d6 is introduced into a capillary tube,
which is then sealed at one end.

o Apparatus Setup: The capillary tube is attached to a calibrated thermometer. This assembly
is placed in a temperature-controlled block or a liquid bath.[10]

o Cooling Process: The temperature of the block or bath is gradually lowered.
e Observation: The sample is observed for the first appearance of crystals or solidification.

o Freezing Point Determination: The temperature at which solidification begins is recorded as
the freezing point. For a more precise measurement, a cooling curve can be generated by
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plotting temperature against time. The freezing point is identified as the plateau in the curve
where the temperature remains constant during the phase transition.[17][18]

Determination of Boiling Point (OECD Guideline 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[3][19] The Siwoloboff method is a suitable technique for
small sample volumes.[20]

Protocol: Siwoloboff Method
o Sample Preparation: A small volume of acetone-d6 is placed in a sample tube.

o Apparatus Setup: A boiling capillary (a capillary tube sealed approximately 1 cm from the
bottom) is placed, open-end down, into the sample tube. The sample tube is then attached to
a calibrated thermometer.[20]

o Heating Process: The assembly is heated in a liquid bath. As the temperature rises, air
trapped in the capillary tube expands and escapes as bubbles.

o Observation: As the temperature approaches the boiling point, the bubbling becomes more
rapid as the air is replaced by acetone-d6 vapor. The heating is continued until a continuous
stream of bubbles is observed.

» Boiling Point Determination: The heat source is then removed. The temperature at which the
stream of bubbles ceases and the liquid is drawn back into the capillary tube is recorded as
the boiling point.[20] This temperature corresponds to the point where the external pressure
is equal to the vapor pressure of the substance.

Visualization of Experimental Workflow

The logical flow for determining the physicochemical properties of a deuterated solvent like
acetone-d6 can be visualized as a structured workflow, from initial sample handling to final
data reporting.
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Caption: Workflow for Physical Property Determination of Acetone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
Acetone-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1623232#freezing-and-boiling-point-of-acetone-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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